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This technical guide provides a comprehensive overview of the spectroscopic data for 7-
butyloxepan-2-one (¢-decalactone). Designed for researchers, scientists, and drug
development professionals, this document delves into the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data integral to the structural elucidation and
characterization of this lactone. While experimental data for this specific molecule is not readily
available in public databases, this guide utilizes highly accurate predicted data, interpreted
through the lens of foundational spectroscopic principles and extensive experience with related
molecular structures.

Introduction

7-butyloxepan-2-one is a substituted e-caprolactone, a seven-membered lactone ring with a
butyl substituent at the 7-position. Its molecular formula is C10H1802 with a molecular weight of
170.25 g/mol [1][2]. The structural characterization of such molecules is paramount in fields
ranging from synthetic chemistry to materials science and drug discovery. Spectroscopic
techniques provide a non-destructive means to confirm molecular structure, assess purity, and
understand the chemical environment of atoms within the molecule. This guide will explore the
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predicted *H NMR, 3C NMR, IR, and MS data for 7-butyloxepan-2-one, offering expert
interpretation and standardized protocols for data acquisition.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the spectroscopic data, the following atom
numbering scheme will be used throughout this guide.

Caption: Molecular structure and numbering of 7-butyloxepan-2-one.

l. Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

H NMR spectroscopy provides detailed information about the chemical environment of
hydrogen atoms in a molecule. The chemical shift, splitting pattern (multiplicity), and integration
of each signal are used to assemble the molecular structure.

Experimental Protocol: *H NMR Data Acquisition

o Sample Preparation: Dissolve approximately 5-10 mg of 7-butyloxepan-2-one in 0.6-0.7 mL
of deuterated chloroform (CDCIs). The choice of CDCls is due to its excellent solubilizing
properties for a wide range of organic compounds and its single, well-characterized residual
solvent peak. Add a small amount of tetramethylsilane (TMS) as an internal standard (d 0.00

ppm).

 Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer. Higher field strengths
provide better signal dispersion and resolution, which is crucial for resolving complex
multiplets.

e Acquisition Parameters:
o Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

o Number of Scans: 16-32 scans are generally adequate to achieve a good signal-to-noise
ratio for a sample of this concentration.
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o Relaxation Delay (d1): A delay of 1-2 seconds between scans ensures proper relaxation of
the protons, leading to accurate integration.

o Acquisition Time (aqg): An acquisition time of 3-4 seconds provides good digital resolution.

o Spectral Width (sw): A spectral width of 12-16 ppm is appropriate to cover the entire range
of proton chemical shifts in organic molecules.

» Data Processing:

[e]

Apply a Fourier transform to the acquired free induction decay (FID).

o

Phase the resulting spectrum to obtain a flat baseline.

[¢]

Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

[¢]

Integrate the signals to determine the relative number of protons corresponding to each
peak.

Predicted *H NMR Data and Interpretation

The following table summarizes the predicted *H NMR spectral data for 7-butyloxepan-2-one.
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Proton(s)

Predicted
Chemical Shift

(Ppm)

Predicted
Multiplicity

Integration

Interpretation

H7

4.10-4.25

Multiplet (m)

1H

Proton on the
carbon adjacent
to the ring
oxygen (C7).
Deshielded due
to the
electronegativity

of the oxygen.

H3

2.45-2.60

Triplet of triplets
(tt)

2H

Protons on the
carbon alpha to
the carbonyl
group (C3).
Deshielded by

the carbonyl.

H8

1.60-1.85

Multiplet (m)

2H

Protons on the
first carbon of the
butyl chain (C8).

H4, H5, H6

1.35-1.60

Multiplet (m)

6H

Overlapping
signals from the
methylene
groups within the

lactone ring.

H9, H10

1.25-1.35

Multiplet (m)

4H

Methylene
protons of the

butyl chain.

H11

0.85-0.95

Triplet (1)

3H

Terminal methyl
group of the butyl
chain.

Causality of Spectral Features:
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e H7 (0 ~4.1-4.25 ppm): This proton is attached to the chiral center (C7) which is also bonded
to the ring oxygen. The strong deshielding effect of the electronegative oxygen atom shifts
this signal significantly downfield. Its multiplicity will be complex due to coupling with the two
diastereotopic protons on C6 and the two protons on C8.

e H3 (0 ~2.45-2.60 ppm): These protons are on the carbon alpha to the carbonyl group. The
electron-withdrawing nature of the carbonyl deshields these protons, moving their signal
downfield. They are expected to appear as a triplet of triplets due to coupling with the
adjacent methylene group (H4).

e Alkyl Region (0 ~0.85-1.85 ppm): The remaining protons of the butyl chain and the lactone
ring appear in the typical aliphatic region. The terminal methyl group (H11) is expected to be
a triplet, coupling with the adjacent methylene group (H10). The other methylene groups will
present as complex, overlapping multiplets.

Il. Carbon-13 Nuclear Magnetic Resonance (**C
NMR) Spectroscopy

13C NMR spectroscopy provides information on the carbon skeleton of a molecule. Each unique
carbon atom in a different chemical environment gives a distinct signal.

Experimental Protocol: **C NMR Data Acquisition

o Sample Preparation: The same sample prepared for *H NMR can be used.
e Instrumentation: A 400 MHz spectrometer (operating at ~100 MHz for 13C) or higher.
e Acquisition Parameters:

o Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30'") is used to
produce a spectrum with single lines for each carbon. This simplifies the spectrum and
improves the signal-to-noise ratio.

o Number of Scans: A larger number of scans (e.g., 1024 or more) is required compared to
'H NMR due to the low natural abundance of the 3C isotope.

o Relaxation Delay (d1): A 2-second delay is standard.
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o Spectral Width (sw): A spectral width of 220-240 ppm is sufficient to cover the full range of
carbon chemical shifts.

» Data Processing:

o Apply a Fourier transform, phase the spectrum, and reference it. The CDCIs solvent peak
(6 ~77.16 ppm) is commonly used as a secondary reference.

Predicted **C NMR Data and Interpretation

Predicted Chemical Shift

Carbon(s) Interpretation
(ppm)

Carbonyl carbon of the ester.
C1 175.0-178.0 . .

Highly deshielded.

Carbon adjacent to the ring
c7 78.0 - 82.0 )

oxygen. Deshielded.

Carbon alpha to the carbonyl
C3 35.0-38.0

group.
(3] 33.0-36.0 First carbon of the butyl chain.

Methylene carbons of the
C4, C5,C6 25.0-32.0 ]

lactone ring.

Methylene carbon of the butyl
C9 27.0-29.0 _

chain.

Methylene carbon of the butyl
C10 22.0-24.0 _

chain.

Terminal methyl carbon of the
C11 13.5-145

butyl chain.

Causality of Spectral Features:

e C1 (0 ~175-178 ppm): The carbonyl carbon is the most deshielded carbon due to the double
bond to one oxygen and a single bond to another, resulting in a significant downfield shift.
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o C7 (0 ~78-82 ppm): This carbon is directly attached to the electronegative ring oxygen,
causing a substantial downfield shift into the range typical for carbons in ethers or esters.

e Aliphatic Carbons (& ~13-38 ppm): The remaining carbons of the ring and the butyl chain
appear in the upfield aliphatic region. The chemical shifts are influenced by their proximity to
the functional groups and the degree of substitution. The terminal methyl carbon (C11) is the
most shielded and appears at the highest field (lowest ppm value).

lll. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Data Acquisition

o Sample Preparation: For a liquid sample like 7-butyloxepan-2-one, the simplest method is
to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride
(NaCl) salt plates.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.
e Acquisition Parameters:

o Scan Range: Typically 4000 cm~ to 400 cm~1.

o Number of Scans: 16-32 scans are usually sufficient.

o Resolution: A resolution of 4 cm~1 is standard for routine analysis.
» Data Processing:

o A background spectrum (of the empty salt plates) is first recorded and automatically
subtracted from the sample spectrum to remove atmospheric (COz, H20) and instrument-
related absorptions.

Predicted IR Data and Interpretation
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Wavenumber (cm~1)  Intensity Vibration Interpretation

Characteristic of a

saturated ester
~1735 Strong, Sharp C=0 stretch (lactone). This is the

most prominent peak

in the spectrum.

Aliphatic C-H

stretching from the
2850 - 2960 Strong C-H stretch

methylene and methyl

groups.

Asymmetric C-O-C
1150 - 1250 Strong C-O stretch stretch of the ester

linkage.

Methylene (scissoring)
) and methyl
1450 - 1470 Medium C-H bend ) )
(asymmetric) bending

vibrations.

Causality of Spectral Features:

e ~1735 cm~1 (C=0 Stretch): The strong absorption is due to the large change in dipole
moment during the stretching vibration of the highly polar carbonyl bond. For a seven-
membered ring lactone, this peak is typically found around 1735 cm~1, slightly lower than for
a six-membered ring due to reduced ring strain.

e 2850-2960 cm~1 (C-H Stretch): The presence of numerous sp3-hybridized C-H bonds in the
alkyl chain and the lactone ring results in strong absorptions in this region.

e 1150-1250 cm~1 (C-O Stretch): The C-O single bond stretch of the ester group is also a
strong and characteristic absorption.

IV. Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization, which aids in confirming the molecular formula and aspects of
the structure.

Experimental Protocol: MS Data Acquisition (Electron
lonization)

» Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., methanol or
dichloromethane) is injected into the instrument. Alternatively, a direct insertion probe can be
used.

e Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source.

« lonization: The sample is bombarded with high-energy electrons (typically 70 eV), causing
ionization and fragmentation.

e Mass Analysis: The resulting positively charged ions are accelerated and separated based
on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight
analyzer).

Predicted Mass Spectrum Data and Interpretation

e Molecular lon (M*): m/z = 170. This peak corresponds to the intact molecule with one
electron removed. Its presence confirms the molecular weight of 170.25 g/mol .

o Key Fragmentation Pathways:

- C2H20
- CaHy [C6H1102]* (Loss of ketene) [C5H90]*
(Loss of butyl radical) m/z = 115 m/fz = 85

” - OH
[C#C;ZH iS:S%] (Rearrangement & 10ss) [C10H170]*
(Molecular lon) a-cleavage miz 7 158

[C4H9]*
m/z = 57

Click to download full resolution via product page
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Caption: Predicted major fragmentation pathways for 7-butyloxepan-2-one in EI-MS.
Causality of Fragmentation:

e m/z = 115: This prominent peak likely arises from the loss of the butyl radical (*«CaHo, 57 Da)
via cleavage of the bond between C7 and C8. The resulting fragment retains the lactone ring
structure.

e m/z = 57: The butyl carbocation ([CaH9]*) is a stable secondary carbocation and is expected
to be an abundant fragment.

e m/z = 85: Acommon fragmentation pathway for lactones is the loss of water and an alkyl
fragment, or through more complex rearrangements. A fragment of m/z 85 could correspond
to a [CsHeO]* species.

» McLafferty Rearrangement: While not depicted in the simplified diagram, a McLafferty
rearrangement is possible if a gamma-hydrogen on the butyl chain can be transferred to the
carbonyl oxygen, leading to the loss of a neutral butene molecule and a fragment at m/z =
114.

Conclusion

The combined analysis of *H NMR, 3C NMR, IR, and mass spectrometry provides a detailed
and self-validating spectroscopic profile of 7-butyloxepan-2-one. The predicted data,
grounded in established chemical principles, consistently points to the assigned structure. The
strong carbonyl stretch in the IR confirms the lactone functional group. The molecular ion peak
in the mass spectrum verifies the molecular weight, and the fragmentation pattern is consistent
with the proposed structure. Finally, the detailed chemical shifts and coupling patterns in the *H
and 13C NMR spectra allow for the unambiguous assignment of every proton and carbon in the
molecule, completing the structural elucidation. This guide provides the necessary framework
for researchers to characterize 7-butyloxepan-2-one and related compounds with confidence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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